3-[2-(3-aminophenyl)-2-oxoethyl]-1-(2-chlorobenzyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C23H19ClN2O3
• Molecular Weight: 406.9 g/mol
• IUPAC Name: 3-[2-(3-aminophenyl)-2-oxoethyl]-1-[(2-chlorophenyl)methyl]-3-hydroxyindol-2-one
• InChI: InChI=1S/C23H19ClN2O3/c24-19-10-3-1-6-16(19)14-26-20-11-4-2-9-18(20)23(29,22(26)28)13-21(27)15-7-5-8-17(25)12-15/h1-12,29H,13-14,25H2
• InChI Key: LDYOSQALPFXPDN-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)CN2C3=CC=CC=C3C(C2=O)(CC(=O)C4=CC(=CC=C4)N)O)Cl

Description

3-[2-(3-aminophenyl)-2-oxoethyl]-1-(2-chlorobenzyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one, also known as AG-490, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This compound has been shown to inhibit the activity of the Janus kinase (JAK) family of enzymes, which play a critical role in a variety of biological processes, including immune function, hematopoiesis, and cell growth and differentiation. In

Mechanism of Action

3-[2-(3-aminophenyl)-2-oxoethyl]-1-(2-chlorobenzyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one inhibits the activity of the JAK family of enzymes by binding to the ATP-binding site of the kinase domain. This prevents the enzymes from phosphorylating their downstream targets, which are critical for the activation of many signaling pathways. Inhibition of JAK activity by this compound has been shown to reduce the activation of the STAT family of transcription factors, which play a critical role in the regulation of gene expression.
Biochemical and Physiological Effects
In addition to its potential therapeutic applications, this compound has also been studied for its biochemical and physiological effects. This compound has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), which are involved in the pathogenesis of many inflammatory diseases. This compound has also been shown to inhibit the growth and differentiation of hematopoietic cells, which are critical for the development of the immune system.

Advantages and Limitations for Lab Experiments

3-[2-(3-aminophenyl)-2-oxoethyl]-1-(2-chlorobenzyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one has several advantages and limitations for use in lab experiments. One advantage is that it is a relatively small molecule, which makes it easy to synthesize and study. Another advantage is that it has been extensively studied, which means that there is a large body of literature on its mechanism of action and potential therapeutic applications. One limitation is that it is not specific to a single JAK family member, which means that it may have off-target effects. Another limitation is that it has poor solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research on 3-[2-(3-aminophenyl)-2-oxoethyl]-1-(2-chlorobenzyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one. One direction is to develop more specific JAK inhibitors that target individual family members, which may have fewer off-target effects. Another direction is to explore the potential therapeutic applications of this compound in other diseases, such as autoimmune disorders and inflammatory bowel disease. Finally, further studies are needed to fully understand the biochemical and physiological effects of this compound and its potential limitations for use in lab experiments.

Synthesis Methods

The synthesis of 3-[2-(3-aminophenyl)-2-oxoethyl]-1-(2-chlorobenzyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one involves a multi-step process that begins with the reaction of 2-chlorobenzaldehyde with 3-aminophenylacetic acid to form the corresponding Schiff base. This intermediate is then reduced with sodium borohydride to yield the corresponding amine. The amine is then reacted with 2-oxoethyl isocyanate to form the urea. Finally, the urea is cyclized with indole-2,3-dione to form this compound.

Scientific Research Applications

3-[2-(3-aminophenyl)-2-oxoethyl]-1-(2-chlorobenzyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one has been extensively studied for its potential therapeutic applications, particularly in the treatment of cancer. The JAK family of enzymes, which this compound inhibits, have been shown to play a critical role in the development and progression of many types of cancer. Inhibition of JAK activity by this compound has been shown to reduce the growth and proliferation of cancer cells in vitro and in vivo.